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Compound of Interest

Compound Name: m-PEG6-Br

Cat. No.: B1677529 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This guide provides a detailed, step-by-step procedure for the safe disposal of m-PEG6-Br, a
common PROTAC linker, ensuring compliance with safety regulations and fostering a secure

research environment.

While m-PEG6-Br is not classified as a hazardous substance, it is imperative to handle it with

the care and precaution afforded to all laboratory chemicals.[1] Adherence to the following

disposal protocol is essential for maintaining a safe laboratory and protecting the environment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of m-PEG6-Br is provided in the table

below for quick reference.
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Property Value

Chemical Formula C13H27BrO6

Molecular Weight 359.3 g/mol

CAS Number 125562-29-0

Appearance Varies (often a liquid or solid)

Solubility Soluble in aqueous media

Storage Refrigerated in a closed container

Personal Protective Equipment (PPE) Protocol
Prior to handling m-PEG6-Br for any purpose, including disposal, it is mandatory to be

equipped with the appropriate Personal Protective Equipment (PPE). This is the first line of

defense in preventing accidental exposure.

Caption: Essential personal protective equipment for handling m-PEG6-Br.

Step-by-Step Disposal Procedure for m-PEG6-Br
The proper disposal of m-PEG6-Br should be treated as a special waste procedure, managed

by a licensed disposal company in accordance with all national and regional regulations.[1] The

following workflow outlines the necessary steps from initial preparation to final handover.
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Phase 1: Preparation for Disposal

Phase 2: Containment and Labeling

Phase 3: Temporary Storage

Phase 4: Final Disposal

1. Segregate Waste:
Isolate m-PEG6-Br waste from other chemical waste streams.

2. Select Appropriate Waste Container:
Use a clearly labeled, leak-proof container.

3. Transfer Waste:
Carefully transfer the m-PEG6-Br waste into the designated container inside a fume hood.

4. Securely Seal Container:
Ensure the container is tightly closed to prevent leaks or spills.

5. Label Container Clearly:
Label with 'm-PEG6-Br Waste', CAS number (125562-29-0), and any other institutional requirements.

6. Store in Designated Area:
Place the sealed container in a designated hazardous waste accumulation area.

7. Maintain Storage Conditions:
Store in a cool, dry, and well-ventilated location, away from incompatible materials.

8. Arrange for Professional Disposal:
Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup by a licensed waste disposal company.

9. Document Disposal:
Maintain a record of the disposal, including the date, quantity, and disposal vendor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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